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Compound of Interest

Compound Name: Hexanenitrile

Cat. No.: B147006

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of n-
hexanenitrile (also known as capronitrile). The information is presented in a structured format
to facilitate easy access and comparison, supplemented by detailed experimental protocols for
the determination of these properties.

General Information

n-Hexanenitrile is a linear aliphatic nitrile with the molecular formula C6H11N.[1] At room
temperature, it exists as a colorless to light yellow, clear liquid with a faint, almond-like odor.[1]
[2] It is primarily utilized in organic synthesis and as an intermediate in the manufacturing of
various chemicals, including pharmaceuticals and agrochemicals.[1]

Quantitative Physical Properties

The key physical properties of n-hexanenitrile are summarized in the tables below for quick
reference.

Table 1: General Physical Properties of n-Hexanenitrile
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Property Value Reference
Molecular Formula C6H11N [L1121[31[4115]
Molecular Weight 97.16 g/mol [1112]14]
CAS Number 628-73-9 [1112][3]
Appearance Colorless to light yellow liquid [1112]

Table 2: Thermodynamic and Optical Properties of n-Hexanenitrile

Property Value Conditions Reference
Melting Point -80 °C (lit.) [2][6][7]
Boiling Point 161-164 °C (lit.) [2][6][7]
Density 0.809 g/mL at 25 °C (lit.) [21[6]1[7]
Refractive Index (n) 1.406 at 20 °C (lit.) [21[61[7]
Flash Point 43 °C (closed cup) [2]
Vapor Pressure 2.85 mmHg Not specified [8]
Table 3: Solubility of n-Hexanenitrile
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Solvent Solubility Notes Reference

The polar nitrile group
allows for some
Limited solubility / interaction, but the
Water _ _ [1][2][°]
Very slightly soluble long hydrophobic
hydrocarbon chain

limits solubility.[1][9]

Ethanol Soluble [1]12]

Ether Soluble [11[2]

Nonpolar Solvents
(e.g., hexane, Highly soluble 9]

benzene)

Experimental Protocols for Property Determination

The following sections detail the methodologies for determining the key physical properties of
n-hexanenitrile.

The melting point of a substance is a critical indicator of its purity.[10][11] Pure compounds
typically exhibit a sharp melting point range, while impurities tend to lower and broaden this
range.[10][11]

Methodology: Capillary Tube Method

o Sample Preparation: A small amount of n-hexanenitrile is solidified by cooling. The solidified
sample should be dry and, if possible, in a powdered form.[12]

» Loading the Capillary Tube: The open end of a capillary tube is pressed into the solidified
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end
to a height of 2-3 mm.[13][14]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or Thiele tube.[10] If using a Thiele tube, the capillary is attached to a thermometer.[10]
[14]
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e Heating and Observation: The sample is heated. An initial rapid heating can be done to
determine an approximate melting point.[11][13][14] A second, more careful determination is
then performed with a fresh sample, heating slowly (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.[10][14]

o Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the beginning of the melting range. The temperature at which the entire solid has turned into
a clear liquid is recorded as the end of the melting range.[10]

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[15] It is a characteristic physical property used for
identification.[15]

Methodology: Micro-Boiling Point (Capillary Method)

e Apparatus Setup: A small amount (a few milliliters) of liquid n-hexanenitrile is placed into a
fusion tube.[16][17] A capillary tube, sealed at one end, is inverted and placed into the fusion
tube with the open end submerged in the liquid.[15][16]

e Heating: The fusion tube assembly is heated, often in a heating block or a Thiele tube filled
with oil.[16][18] A thermometer is placed to measure the temperature of the liquid or vapor.
[16]

o Observation: As the liquid is heated, a stream of bubbles will emerge from the capillary tube
as the trapped air and then the vapor of the substance escape.[15][18] The heating is
continued until a rapid and continuous stream of bubbles is observed.

e Cooling and Data Recording: The heating is then stopped, and the apparatus is allowed to
cool. The stream of bubbles will slow down and stop. The moment the liquid begins to enter
the capillary tube, the vapor pressure inside the capillary is equal to the atmospheric
pressure. The temperature at this point is the boiling point of the liquid.[15][18]

Density is the mass of a substance per unit of volume and is a fundamental physical property.
[19]

Methodology: Pycnometer Method
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e Weighing the Pycnometer: A clean, dry pycnometer (a glass flask with a specific, defined
volume) is weighed accurately on an analytical balance.[20]

« Filling the Pycnometer: The pycnometer is filled with n-hexanenitrile. Care is taken to
ensure there are no air bubbles and that the liquid level is precisely at the calibration mark.

» Weighing the Filled Pycnometer: The pycnometer filled with the liquid is weighed again.[20]

o Calculation: The mass of the n-hexanenitrile is determined by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer. The density is then calculated by
dividing the mass of the liquid by the known volume of the pycnometer.[20] The temperature
at which the measurement is made should be recorded.

The refractive index of a substance is the ratio of the speed of light in a vacuum to the speed of
light in that substance.[21] It is a valuable property for identifying and assessing the purity of
liquid samples.[22]

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of n-hexanenitrile are placed on the surface of the
measuring prism of the refractometer.

o Measurement: The prisms are closed, and the light source is switched on. The user looks
through the eyepiece and adjusts the controls until the dividing line between the light and
dark fields is sharp and centered on the crosshairs.

o Reading the Value: The refractive index is read directly from the instrument's scale. The
temperature should be controlled and recorded, as the refractive index is temperature-
dependent.

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature.[23]

Methodology: Saturation Method
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o Sample Preparation: A known volume of the solvent (e.g., water) is placed in a container,
and its temperature is recorded and maintained.[23]

o Addition of Solute: Small, pre-weighed amounts of n-hexanenitrile are incrementally added
to the solvent.[23]

o Dissolution: After each addition, the mixture is stirred or agitated thoroughly to ensure
maximum dissolution.[23]

» Observation of Saturation: The addition of n-hexanenitrile continues until a point is reached
where it no longer dissolves, and a separate phase is observed.

e Quantification: The total mass of n-hexanenitrile that was added and dissolved is
determined. The solubility is then expressed as the mass of solute per volume or mass of the
solvent (e.g., /100 mL) at that specific temperature.

Logical Workflow for Property Determination

The following diagram illustrates the relationship between the physical properties of n-
hexanenitrile and the standard experimental methods used for their determination.

Physical Properties of n-Hexanenitrile

Molecular Weight Melting Point Boiling Po @ Refractive Index olub
7 1
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Caption: Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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